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Compound of Interest

Compound Name:
4-(Methoxymethoxy)-2-

methylbenzaldehyde

CAS No.: 661481-12-5

Cat. No.: B3055656

Get Quote

Part 1: Chemical Identity & Functional Context
Compound: 4-(Methoxymethoxy)-2-methylbenzaldehyde CAS: 661481-12-5 Molecular

Formula: C₁₀H₁₂O₃ Molecular Weight: 180.20 g/mol

The "Dual-Lability" Challenge
From a handling perspective, this molecule presents a dual-stability challenge that dictates all

safety protocols:

The Aldehyde Functionality: Susceptible to auto-oxidation upon air exposure, converting the

aldehyde to the corresponding benzoic acid (4-(methoxymethoxy)-2-methylbenzoic acid).

This degrades purity and alters stoichiometry.

The MOM (Methoxymethyl) Ether: A protecting group for the phenol. While stable to base, it

is highly sensitive to acids. Inadvertent contact with acidic fumes or acidic silica gel can

cleave the MOM group, releasing formaldehyde (a carcinogen) and the free phenol.
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Part 2: Hazard Identification & Toxicology (GHS)
Based on functional group analysis and surrogate data for benzaldehyde derivatives.

Hazard Class Category Hazard Statement
Mechanism of
Action

Skin Irritation Cat 2
H315: Causes skin

irritation.[1][2][3][4][5]

Lipophilic aldehyde

penetration; potential

Schiff base formation

with skin proteins.

Eye Irritation Cat 2A

H319: Causes serious

eye irritation.[1][2][3]

[4][6][7]

Direct mucous

membrane irritant.

STOT - SE Cat 3

H335: May cause

respiratory irritation.[1]

[2][3][4][7]

Inhalation of

vapors/aerosols

irritates the upper

respiratory tract.

Carcinogenicity

(Potential)
Conditional Risk upon degradation

Critical Note:

Hydrolysis releases

Formaldehyde (known

carcinogen).

Expert Insight: The Hidden Formaldehyde Risk
Unlike simple benzaldehydes, the MOM ether moiety adds a latent toxicological risk. If this

compound is treated with strong acid (e.g., HCl, TFA) outside of a controlled reaction, it

decomposes to release formaldehyde gas and methanol.

Control: Never dispose of this compound into acidic waste streams without prior

neutralization and hydrolysis in a fume hood.

Part 3: Storage & Stability Protocols
To maintain the integrity of the aldehyde and prevent premature deprotection, strict storage

conditions are required.
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Environmental Control
Temperature: Store at 2–8°C (Refrigerated). Low temperature slows the rate of auto-

oxidation.

Atmosphere:Inert Gas (Argon or Nitrogen) is mandatory. The headspace of the container

should be purged with nitrogen after every use to prevent the "benzaldehyde-to-benzoic

acid" oxidation pathway.

Light: Store in amber glass or foil-wrapped containers to inhibit photo-initiated radical

oxidation.

Shelf-Life Monitoring
Visual Check: The compound is typically a pale yellow oil or low-melting solid. If white

crystals (benzoic acid) appear around the cap threads, significant oxidation has occurred.

Re-purification: If purity drops below 95%, purify via flash column chromatography on

neutralized silica gel (treat silica with 1% triethylamine) to prevent acid-catalyzed MOM

cleavage during purification.

Part 4: Handling & Experimental Workflow
This workflow is designed to minimize exposure to air and prevent accidental deprotection.

Diagram 1: Safe Handling Decision Tree
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Start: Remove from Storage (2-8°C)

Equilibrate to RT (Prevent Condensation)

 Wait 15-30 min

Open under Inert Atmosphere (N2/Ar)

 In Fume Hood

Weighing Procedure

Is it Solid or Liquid?

Reaction Setup

 Use immediately

Waste Disposal

 Excess/Cleanup

 Liquid: Syringe Transfer Solid: Spatula (Anti-static)

Click to download full resolution via product page

Caption: Decision tree ensuring moisture exclusion and inert handling to prevent hydrolysis and

oxidation.

Detailed Protocols
A. Transfer and Weighing

Equilibration: Allow the refrigerated container to warm to room temperature before opening.

Opening a cold bottle induces water condensation, which can hydrolyze the MOM group
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over time.

Liquid Handling: If the compound is an oil, use a gas-tight syringe or positive-displacement

pipette for transfer. Avoid pouring, which exposes a large surface area to air.

Solid Handling: If solid, weigh quickly into a tared flask pre-flushed with nitrogen.

B. Reaction Compatibility
Compatible Reagents: Bases (NaOH, K₂CO₃), Nucleophiles (Grignards, Amines), Reducing

agents (NaBH₄).

Incompatible Reagents:

Strong Acids: (HCl, H₂SO₄, p-TsOH) will cleave the MOM group immediately.

Lewis Acids: (TiCl₄, AlCl₃) may chelate and cleave the MOM ether.[8]

Oxidizers: (KMnO₄, CrO₃) will oxidize the aldehyde to the acid.

Part 5: Degradation Pathways & Emergency
Response
Diagram 2: Chemical Reactivity & Hazard Pathways
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Pathway A: Air Exposure (Auto-oxidation)

Pathway B: Acid Contact (Hazardous)

4-(Methoxymethoxy)-
2-methylbenzaldehyde

Benzoic Acid Impurity
(Non-toxic, lowers yield)

 Slow

Free Phenol

 Fast

FORMALDEHYDE
(Carcinogen/Gas)

 Hydrolysis

O2 (Air)

H+ (Acid/Moisture)

Click to download full resolution via product page

Caption: Pathway A leads to chemical impurity; Pathway B leads to toxicological hazard

(Formaldehyde release).

Emergency Procedures
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Scenario Immediate Action

Skin Contact

Wash with soap and water for 15 minutes.[3] Do

not use organic solvents (ethanol/acetone) as

they may increase skin absorption.

Eye Contact

Rinse cautiously with water for 15 minutes.[2][3]

[6] Remove contact lenses if present.[2][3][6][7]

[9] Seek medical attention.

Spill (Liquid)

Absorb with inert material (vermiculite/sand).[5]

[9] Do not use acidic absorbents. Ventilate the

area to disperse potential aldehyde vapors.

Fire

Use CO₂, dry chemical, or alcohol-resistant

foam.[6] Do not use water jet, as it may spread

the chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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